Cas no 1369100-46-8 (4-(5-methyl-1,2-oxazol-3-yl)butan-2-one)

• Product Name: 4-(5-methyl-1,2-oxazol-3-yl)butan-2-one
• CAS No: 1369100-46-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6477539
• PubChem ID: 82416948
• Update Time: 2024-01-13

4-(5-methyl-1,2-oxazol-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-1,2-oxazol-3-yl)butan-2-one
• EN300-1843237
• 1369100-46-8

• Inchi： 1S/C8H11NO2/c1-6(10)3-4-8-5-7(2)11-9-8/h5H,3-4H2,1-2H3
• InChI Key： VKIIALIXURGIDV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CCC(C)=O)=N1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles